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Compound Name: Scytalol C

Cat. No.: B15597107

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Scytalol C is a naturally occurring polyketide produced by the fungus Scytalidium sp. strain 36-
93. First isolated and characterized in 1998, this compound has garnered interest due to its
specific modulatory effects on the dihydroxynaphthalene (DHN) melanin biosynthesis pathway,
a crucial process for the survival and virulence of many pathogenic fungi. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
biological activity of Scytalol C. Detailed experimental protocols for its isolation and
characterization are presented, alongside visualizations of its relevant biological pathway and
experimental workflow to support further research and development efforts.

Chemical Structure and Physicochemical Properties

The chemical structure of Scytalol C was elucidated by Thines et al. through extensive
spectroscopic analysis. It is a novel secondary metabolite belonging to the naphthalenone
class of compounds.

Table 1: Physicochemical and Spectroscopic Properties of Scytalol C
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Property Value Source
Molecular Formula C14H1405 [1]
Molecular Weight 262.26 g/mol [1]
Appearance Yellowish oil [1]
Optical Rotation [0]22D +24° (c 0.2, CHCI3) [1]
] Amax (log €) 228 nm (4.13),

UV-Vis (MeOH) [1]

273 nm (3.89), 350 nm (3.48)

o (ppm): 6.81 (1H, d, J=1.5 Hz,

H-7), 6.64 (1H, d, J=1.5 Hz, H-

5), 4.70 (1H, m, H-2), 4.31 (1H,

br s, 2-OH), 3.90 (3H, s, 8-
1H NMR (CDCls, 400 MHz) [1]

OCHs), 3.03 (1H, dd, J=17.5,
4.5 Hz, H-30), 2.85 (1H, dd,
J=17.5, 5.0 Hz, H-3p), 2.38
(3H, s, 4-COCHs)

13C NMR (CDCls, 100 MHz)

5 (ppm): 208.5 (C-4'), 196.4
(C-4), 163.5 (C-8), 162.9 (C-6),
143.9 (C-9), 111.4 (C-5), 108.9
(C-10), 101.5 (C-7), 67.8 (C-2),
55.8 (8-OCHs), 46.1 (C-3),
32.5 (C-4')

[1]

High-Resolution Mass Spec.

Found: 262.0840, Calculated
for C14H140s5: 262.0841

[1]

Biological Activity: Modulation of Melanin

Biosynthesis

Scytalol C has been identified as a modulator of the dihydroxynaphthalene (DHN) melanin

biosynthesis pathway in fungi.[1] This pathway is essential for the formation of melanin, a

pigment that protects fungi from various environmental stresses, including UV radiation and
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host immune responses, and is a key virulence factor in many plant and human pathogenic
fungi.

The DHN melanin pathway involves a series of enzymatic conversions starting from acetyl-CoA
and malonyl-CoA to produce the monomer 1,8-dihydroxynaphthalene, which then polymerizes
to form melanin. Scytalol C's specific point of interaction within this pathway is a subject for
further investigation, but its ability to modulate this process makes it a compound of interest for
the development of novel antifungal agents.

Click to download full resolution via product page

Caption: Dihydroxynaphthalene (DHN) Melanin Biosynthesis Pathway and Potential Modulation
by Scytalol C.

Experimental Protocols

The following protocols are based on the methods described by Thines et al. (1998).[1]

Fermentation and Production of Scytalol C

e Organism:Scytalidium sp. strain 36-93.

o Medium: A suitable liquid medium for fungal growth, such as yeast extract-malt extract
glucose (YMG) broth.

e Fermentation: The fungus is cultured in submerged fermentation in shake flasks or a
fermenter at a controlled temperature (e.g., 22-25°C) for a period of several days to allow for
the production of secondary metabolites.
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Extraction and Isolation of Scytalol C

The isolation of Scytalol C involves a multi-step process to separate it from other metabolites
in the culture broth.

Fermentation Broth of
Scytalidium sp. 36-93

Extraction of Mycelium and
Culture Filtrate with Ethyl Acetate

'

Evaporation of Solvent
to Yield Crude Extract

'

Silica Gel Column Chromatography
(Gradient Elution, e.g., Cyclohexane-Ethyl Acetate)

'

Fraction Collection and
TLC Analysis

'

Sephadex LH-20 Column Chromatography
(Elution with Methanol)

l

Preparative HPLC
(e.g., RP-18, Acetonitrile-Water)

Pure Scytalol C
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Caption: General Workflow for the Isolation of Scytalol C.

o Extraction: The mycelium and culture filtrate from the fermentation are extracted with an
organic solvent such as ethyl acetate.

o Concentration: The organic extract is concentrated under reduced pressure to yield a crude
extract.

o Chromatography: The crude extract is subjected to a series of chromatographic separations.

o Silica Gel Chromatography: Initial separation is performed on a silica gel column using a
gradient elution system (e.g., cyclohexane-ethyl acetate). Fractions are collected and
analyzed by thin-layer chromatography (TLC).

o Sephadex LH-20 Chromatography: Fractions containing Scytalol C are further purified by
size-exclusion chromatography on Sephadex LH-20, typically with methanol as the eluent.

o Preparative HPLC: Final purification is achieved using preparative high-performance liquid
chromatography (HPLC) on a reverse-phase column (e.g., RP-18) with a suitable mobile
phase (e.g., a gradient of acetonitrile in water).

Structure Elucidation

The structure of the purified Scytalol C is determined using a combination of spectroscopic
techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
mass and molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
employed to determine the carbon-hydrogen framework of the molecule. Advanced 2D NMR
techniques (e.g., COSY, HMQC, HMBC) are used to establish the connectivity of atoms.

o UV-Vis Spectroscopy: Provides information about the electronic transitions within the
molecule, indicating the presence of chromophores.
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o Optical Rotation: Measured to determine the chiroptical properties of the molecule.

Conclusion and Future Perspectives

Scytalol C represents an interesting natural product with the potential for development as an
antifungal agent. Its specific activity as a modulator of the DHN melanin biosynthesis pathway
offers a targeted approach to inhibiting fungal growth and virulence. This technical guide
provides the foundational information on its chemical and biological properties, which is
essential for researchers and drug development professionals. Future research should focus
on elucidating the precise mechanism of action of Scytalol C within the DHN melanin pathway,
exploring its structure-activity relationships through the synthesis of analogues, and evaluating
its efficacy in various models of fungal infection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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